molecular formula C12H19N B8471245 4-Phenylbutyldimethylamine CAS No. 1202-55-7

4-Phenylbutyldimethylamine

Cat. No.: B8471245
CAS No.: 1202-55-7
M. Wt: 177.29 g/mol
InChI Key: VTFLIYPNOKEFRW-UHFFFAOYSA-N
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Description

4-Phenylbutylamine (CAS 13214-66-9) is a primary aliphatic amine with the molecular formula C₁₀H₁₅N and a molar mass of 149.23 g/mol. Its structure consists of a four-carbon butyl chain terminated by an amine group (-NH₂), with a phenyl group attached to the fourth carbon. Key physical properties include a density of 0.944 g/mL at 25°C . This compound is used in organic synthesis and pharmaceutical research due to its amine functionality and hydrophobic phenyl group.

Properties

CAS No.

1202-55-7

Molecular Formula

C12H19N

Molecular Weight

177.29 g/mol

IUPAC Name

N,N-dimethyl-4-phenylbutan-1-amine

InChI

InChI=1S/C12H19N/c1-13(2)11-7-6-10-12-8-4-3-5-9-12/h3-5,8-9H,6-7,10-11H2,1-2H3

InChI Key

VTFLIYPNOKEFRW-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCCCC1=CC=CC=C1

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Differences

The following table summarizes key structural and functional differences between 4-Phenylbutylamine and related compounds:

Compound Name Molecular Formula Molar Mass (g/mol) Functional Groups Key Structural Features
4-Phenylbutylamine C₁₀H₁₅N 149.23 Primary aliphatic amine, phenyl Phenyl on butyl chain, -NH₂ terminus
4-Butylaniline C₁₀H₁₅N 149.23 Aromatic amine (-NH₂ on benzene) Butyl group attached to aniline ring
4-Chlorobenzhydrylamine HCl C₁₃H₁₁ClN·HCl ~262.15 (est.) Benzhydrylamine, chloride, salt Two phenyl groups, Cl substituent
N-(4-Methylphenyl)diphenylamine C₁₉H₁₇N 259.34 Triarylamine, methyl substituent Three aromatic rings, methyl group

Key Observations :

  • 4-Phenylbutylamine and 4-Butylaniline share the same molecular formula but differ in functional group placement. The former is a primary aliphatic amine, while the latter is an aromatic amine with a butyl-substituted benzene ring .
  • 4-Chlorobenzhydrylamine HCl introduces a chlorine atom and a benzhydryl group (two phenyl groups attached to a central carbon), enhancing steric bulk and polarity compared to 4-Phenylbutylamine .
Physical Properties:
Compound Density (g/mL) Boiling Point (K) Notes
4-Phenylbutylamine 0.944 (25°C) Not reported Aliphatic backbone enhances flexibility
4-Butylaniline Not reported Not reported Aromatic ring increases rigidity
4-Methoxy-N-(phenylmethylene)benzenamine - 677.16 (calc.) Schiff base with methoxy group; higher boiling point due to imine bond

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